Cas no 2034488-79-2 (N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034488-79-2
• MF: C₁₆H₁₁F₃N₂O₂S
• MW: 352.330952882767
• CID: 6154427
• PubChem ID: 119101817
• Update Time: 2025-06-08

N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• 2034488-79-2
• N-{[5-(thiophen-2-yl)furan-2-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• AKOS026702219
• N-[(5-thiophen-2-ylfuran-2-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-((5-(thiophen-2-yl)furan-2-yl)methyl)-6-(trifluoromethyl)nicotinamide
• F6516-0236

• Inchi： 1S/C16H11F3N2O2S/c17-16(18,19)14-6-3-10(8-20-14)15(22)21-9-11-4-5-12(23-11)13-2-1-7-24-13/h1-8H,9H2,(H,21,22)
• InChI Key： FDDDDRVKMUPHMT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C2=CN=C(C(F)(F)F)C=C2)=O)O1

Computed Properties

• Exact Mass: 352.04933326g/mol
• Monoisotopic Mass: 352.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Additional information on N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

Research Briefing on N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2034488-79-2)

In recent years, the compound N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2034488-79-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic structure incorporating thiophene, furan, and pyridine moieties, has shown promising potential in various therapeutic applications. The trifluoromethyl group further enhances its pharmacological properties, making it a subject of intense research.

The primary focus of recent studies has been on elucidating the compound's mechanism of action and its potential as a therapeutic agent. Preliminary findings suggest that it exhibits potent inhibitory activity against specific kinase targets, which are implicated in a range of diseases, including cancer and inflammatory disorders. The compound's ability to modulate these pathways has been demonstrated in vitro and in vivo, with notable efficacy and selectivity.

One of the key advancements in the research of this compound is the optimization of its synthetic pathway. Recent publications have detailed improved methodologies for its synthesis, resulting in higher yields and purity. These advancements are crucial for scaling up production and facilitating further preclinical and clinical studies. Additionally, structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for its biological activity, paving the way for the development of more potent analogs.

In terms of pharmacokinetics, N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide has shown favorable properties, including good oral bioavailability and metabolic stability. These attributes make it a viable candidate for further development as an oral therapeutic agent. However, challenges such as potential off-target effects and toxicity profiles are being actively investigated to ensure its safety and efficacy.

The compound's potential applications extend beyond oncology. Recent studies have explored its utility in neurodegenerative diseases and infectious diseases, leveraging its unique chemical properties to target specific pathogens or disease mechanisms. For instance, its ability to cross the blood-brain barrier has been investigated for treating central nervous system disorders.

In conclusion, N-{5-(thiophen-2-yl)furan-2-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide represents a promising scaffold in medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic profile underscore its potential as a multi-target therapeutic agent. Ongoing research aims to further elucidate its mechanisms, optimize its properties, and advance it through the drug development pipeline. The continued exploration of this compound and its derivatives holds significant promise for addressing unmet medical needs in various disease areas.